4-Amino-1-(cyclobutylmethyl)-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: 4-amino-1-(cyclobutylmethyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C9H13N3O2/c10-7-5-12(4-6-2-1-3-6)11-8(7)9(13)14/h5-6H,1-4,10H2,(H,13,14)
• InChI Key: VXKYVDPYZKVKQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CN2C=C(C(=N2)C(=O)O)N

Description

4-Amino-1-(cyclobutylmethyl)-1H-pyrazole-3-carboxylic acid is a pyrazole derivative featuring a cyclobutylmethyl substituent at the 1-position, an amino group at the 4-position, and a carboxylic acid moiety at the 3-position of the pyrazole ring. Pyrazole-based compounds are widely studied for their pharmaceutical and agrochemical applications due to their structural versatility and bioactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Amino-1-(cyclobutylmethyl)-1H-pyrazole-3-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclobutylmethyl hydrazine with ethyl acetoacetate, followed by cyclization and subsequent functional group transformations to introduce the amino and carboxylic acid groups .

Industrial Production Methods: Industrial production methods for this compound may involve multi-step synthesis processes that are optimized for yield and purity. These methods often include the use of catalysts and specific reaction conditions to ensure efficient production. The exact industrial methods can vary depending on the desired scale and application .

Chemical Reactions Analysis

Types of Reactions: 4-Amino-1-(cyclobutylmethyl)-1H-pyrazole-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The carboxylic acid group can be reduced to form alcohol derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and acyl chlorides.

Major Products: The major products formed from these reactions include nitro derivatives, alcohol derivatives, and various substituted pyrazoles .

Scientific Research Applications

4-Amino-1-(cyclobutylmethyl)-1H-pyrazole-3-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It is used in the study of enzyme inhibitors and receptor ligands.

Medicine: The compound is investigated for its potential as an anti-inflammatory and anticancer agent.

Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Amino-1-(cyclobutylmethyl)-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets. For example, in medicinal applications, it may inhibit certain enzymes or receptors, leading to therapeutic effects. The exact pathways and targets can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

Substituent Effects at the 1-Position

The nature of the substituent at the 1-position significantly influences physicochemical and biological properties:

Compound Name	Substituent at Position 1	Key Characteristics
4-Amino-1-(cyclobutylmethyl)-1H-pyrazole-3-carboxylic acid	Cyclobutylmethyl	High steric bulk; strained four-membered ring may reduce conformational flexibility.
4-Amino-1-phenyl-1H-pyrazole-3-carboxylic acid	Phenyl	Planar aromatic group enhances π-π stacking; common in anti-inflammatory agents.
1-Allyl-3-amino-1H-pyrazole-4-carboxylic acid	Allyl	Flexible unsaturated chain; may improve solubility and metabolic stability.

• Cyclobutylmethyl vs. Phenyl : The cyclobutylmethyl group’s steric hindrance could limit off-target interactions, whereas the phenyl group’s aromaticity facilitates binding to hydrophobic pockets in enzymes or receptors .
• Cyclobutylmethyl vs.

Functional Group Variations at the 3-Position

The carboxylic acid group at the 3-position is critical for hydrogen bonding and solubility. Comparisons with ester derivatives highlight key differences:

Compound Name	Functional Group at Position 3	Molecular Weight (Calculated)	Key Applications
4-Amino-1-(cyclobutylmethyl)-1H-pyrazole-3-carboxylic acid	Carboxylic acid	~238.25*	Drug discovery (inferred)
Methyl 4-amino-1H-pyrazole-3-carboxylate	Methyl ester	156.14	Synthetic intermediate
5-(3-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid	Carboxylic acid	248.23	Pharmaceutical research

• Carboxylic Acid vs. Ester : The carboxylic acid enhances water solubility and enables ionic interactions, whereas the ester group improves cell membrane permeability but requires hydrolysis for activation .
• Methoxy Substituents : Compounds like 5-(3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid demonstrate how electron-donating groups can modulate electronic properties and receptor affinity .

Research Findings and Implications

• Hydrogen Bonding and Stability: The carboxylic acid group facilitates intermolecular hydrogen bonding, as observed in the crystal structure of 1-allyl-3-amino-1H-pyrazole-4-carboxylic acid, which may enhance crystallinity and stability in formulation .
• Steric Effects : The cyclobutylmethyl group’s strain and bulk could limit metabolic degradation, prolonging half-life compared to smaller substituents like methyl .
• Knowledge Gaps: Specific data on the target compound’s solubility, toxicity, and synthetic routes are absent in the provided evidence, necessitating further experimental validation.